Cas no 2138057-22-2 (2-[5-amino-3-(2-bromothiophen-3-yl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-3-(2-bromothiophen-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2138057-22-2
• MF: C₉H₁₀BrN₃OS
• MW: 288.164199352264
• CID: 6224418
• PubChem ID: 165499682
• Update Time: 2025-06-28

2-[5-amino-3-(2-bromothiophen-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-amino-3-(2-bromothiophen-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
• EN300-1152361
• 2138057-22-2

• Inchi： 1S/C9H10BrN3OS/c10-9-6(1-4-15-9)7-5-8(11)13(12-7)2-3-14/h1,4-5,14H,2-3,11H2
• InChI Key： MPNMZPXKTQNVPV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)C1C=C(N)N(CCO)N=1

Computed Properties

• Exact Mass: 286.97280g/mol
• Monoisotopic Mass: 286.97280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-[5-amino-3-(2-bromothiophen-3-yl)-1H-pyrazol-1-yl]ethan-1-ol

2-[5-Amino-3-(2-Bromothiophen-3-yl)-1H-Pyrazol-1-yl]Ethan-1-Ol: A Comprehensive Overview

Introduction

2-[5-Amino-3-(2-Bromothiophen-3-yl)-1H-Pyrazol-1-yl]ethan-1-ol, a compound with the CAS number No. 2138057-22-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring, a thiophene moiety, and an amino group, making it a promising candidate for various applications. Recent advancements in synthetic chemistry have enabled researchers to explore its potential in drug discovery, material science, and beyond.

Structural Analysis

The molecular structure of 2-[5-amino-3-(2-bromothiophen-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is composed of three key components: the pyrazole ring, the thiophene group, and the hydroxethyl chain. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, serves as the central framework of the molecule. Attached to this ring is a thiophene group at position 3, which introduces sulfur into the structure and enhances its electronic properties. The amino group at position 5 further modulates the molecule's reactivity and selectivity. Additionally, the hydroxethyl chain at position 1 imparts hydrophilic properties to the compound.

Synthesis and Characterization

The synthesis of No. 2138057-22-2 involves a multi-step process that typically begins with the preparation of intermediates such as bromothiophene derivatives and pyrazole precursors. Recent studies have demonstrated efficient methodologies for constructing this compound using coupling reactions and catalytic transformations. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its molecular structure and purity.

Applications in Drug Discovery

One of the most exciting aspects of No. 2138057-22-2 lies in its potential as a lead compound in drug discovery. The presence of functional groups such as amino and hydroxyl groups makes it amenable to further chemical modifications, enabling researchers to explore its pharmacokinetic properties. Recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases.

Materials Science Applications

Beyond pharmacology, No. 2138057-22_ is being investigated for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could enhance the performance of electronic devices.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of No. 2138057_ is crucial. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. Preliminary findings suggest that it exhibits low toxicity to aquatic organisms when used within recommended concentrations.

Future Directions

The future of No. 2138057_ looks promising as researchers continue to uncover its full potential across multiple disciplines. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation in its application areas. Furthermore, advancements in computational chemistry are likely to provide deeper insights into its molecular interactions and optimization strategies.

In conclusion,No. 2138057_ stands out as a versatile compound with immense potential across diverse fields due to its unique chemical structure and functional groups. As research progresses, it is anticipated that this compound will play a pivotal role in advancing both scientific understanding and practical applications. p>